Cas no 62656-72-8 (3-Pentanone, 1,1,1,2-tetrafluoro-4-methyl-2-(trifluoromethyl)-)

• Product Name: 3-Pentanone, 1,1,1,2-tetrafluoro-4-methyl-2-(trifluoromethyl)-
• CAS No: 62656-72-8
• MF: C₇H₇F₇O
• MW: 240.118706941605
• CID: 436334
• PubChem ID: 12735373
• Update Time: 2025-04-19

3-Pentanone, 1,1,1,2-tetrafluoro-4-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1,1,1,2-tetrafluoro-4-methyl-2-(trifluoromethyl)-
• 1,1,1,2-tetrafluoro-4-methyl-2-(trifluoromethyl)pentan-3-one
• 62656-72-8
• perfluoroisopropyl isopropyl ketone
• 1,1,1,2-Tetrafluoro-4-methyl-2-trifluoromethyl-pentan-3-one
• DTXSID00508475
• NS00108811

• Inchi： 1S/C7H7F7O/c1-3(2)4(15)5(8,6(9,10)11)7(12,13)14/h3H,1-2H3
• InChI Key： ANKPHPVKEKGBFK-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(F)(F)F)C(C(C)C)=O

Computed Properties

• Exact Mass: 240.03851
• Monoisotopic Mass: 240.03851198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07